Cas no 98262-66-9 (3-Oxohexahydropyrrolo[1,2-c][1,2,3]oxadiazol-7-ium-1-ide)

• Product Name: 3-Oxohexahydropyrrolo[1,2-c][1,2,3]oxadiazol-7-ium-1-ide
• CAS No: 98262-66-9
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• CID: 1084075
• PubChem ID: 73554497
• Update Time: 2025-04-20

3-Oxohexahydropyrrolo[1,2-c][1,2,3]oxadiazol-7-ium-1-ide Chemical and Physical Properties

Names and Identifiers

• 3-Oxohexahydropyrrolo[1,2-c][1,2,3]oxadiazol-7-ium-1-ide
• TFAA
• 3,4-cyclopenta[c]sydnone
• 3a,4,5,6-tetrahydro-3-oxo-3H-pyrrolo[1,2-c][1,2,3]oxadiazol-7-ium ylide
• 5,6-dihydro-4H-pyrrolo[1,2-c][1,2,3]oxadiazol-7-ium-3-olate
• 3A,4,5,6-TETRAHYDRO-3-OXO-3H-PYRROLO[1,2-C][1,2,3]OXADIAZOL-7-
• 98262-66-9
• A902755

• Inchi： 1S/C5H8N2O2/c8-5-4-2-1-3-7(4)6-9-5/h4,7H,1-3H2
• InChI Key： JIULEVIXGXYUHQ-UHFFFAOYSA-N
• SMILES： O1C(C2CCC[NH+]2[N-]1)=O

Computed Properties

• Exact Mass: 126.04300
• Monoisotopic Mass: 128.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 31.7Ų

Experimental Properties

• PSA: 48.03000
• LogP: -0.21750